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Compound of Interest

2-Bromo-5-methoxyphenylboronic
Compound Name: o
aci

cat. No.: B1293152

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-Bromo-5-methoxyphenylboronic acid. It is intended for
researchers, scientists, and professionals in drug development. All procedures should be
conducted in accordance with institutional and national safety regulations.

Chemical Profile:

o Chemical Name: 2-Bromo-5-methoxyphenylboronic acid
e CAS Number: 89694-45-1[1]

e Molecular Formula: C7HsBBrOs

Hazard Identification:

2-Bromo-5-methoxyphenylboronic acid is classified as a hazardous substance. Based on
available safety data sheets for this and similar compounds, the primary hazards are:

e Skin Irritation (Category 2)[2][3][4]
e Serious Eye Irritation (Category 2/2A)[2][3][4][5]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[2][3][4]
[5], which may cause respiratory irritation.[2][3][4]
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e Harmful if swallowed (Acute Toxicity, Oral - Category 4)[2]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when
handling 2-Bromo-5-methoxyphenylboronic acid to minimize exposure and ensure personal
safety.[6][7]

PPE Category Specification Rationale

Chemical safety goggles or a Protects eyes from dust,

Eye Protection ] S
full-face shield.[6][8] splashes, and irritation.[6][7]

Prevents skin contact and

] ] irritation.[6] Gloves should be
) Chemically resistant gloves )
Hand Protection o inspected before use and
(e.g., nitrile).[6][7][8] ) ) )
replaced immediately if

contaminated.[7]

A flame-resistant laboratory
) coat, fully buttoned, worn over Protects skin from accidental
Body Protection )
long pants and closed-toe spills and contact.[7]

shoes.[6][7]

A NIOSH/MSHA approved
respirator (e.g., N95 dust
) ) mask) is necessary when Minimizes the risk of
Respiratory Protection _ _ _ o
handling the solid compound respiratory tract irritation.[7]

to prevent inhalation of dust.[7]

[8]

Experimental Protocols: Handling and Storage

Adherence to a strict operational protocol is crucial for the safe handling of 2-Bromo-5-
methoxyphenylboronic acid.

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.[6][7]
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e Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6][7]

Step-by-Step Handling Procedure:

e Preparation:
o Ensure the work area within the chemical fume hood is clean and free of clutter.[7]
o Verify that an eyewash station and safety shower are accessible.[7]
o Assemble all necessary equipment and reagents before starting.

e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling the Compound:

o Keep the container of 2-Bromo-5-methoxyphenylboronic acid tightly closed when not in
use.[7][9]

o Avoid generating dust when transferring the solid.[5][7] Use a spatula for transfers.[7]
o If making a solution, add the solid to the solvent slowly to avoid splashing.

e Post-Handling:
o Clean the work area and any equipment used to remove any residual chemical.

o Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]
[10]

o Remove PPE in the designated area to avoid cross-contamination.
Storage:

» Store in a well-ventilated place.[3][9][11] Keep the container tightly closed.[3][9][11]
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o Store locked up.[2][3][4][11]
 Recommended storage is often in a cool, dry place.

Disposal Plan

All waste generated from the use of 2-Bromo-5-methoxyphenylboronic acid, including
contaminated PPE and empty containers, must be considered hazardous waste.[6][7]

Waste Segregation and Collection:

e Solid Waste: Collect all solid waste, including residual chemical and contaminated items
(e.g., weigh boats, contaminated gloves, paper towels), in a designated, labeled hazardous
waste container.

» Liquid Waste: Collect any solutions containing 2-Bromo-5-methoxyphenylboronic acid in a
separate, labeled hazardous waste container for liquid chemical waste. Do not pour down
the drain.[5][12]

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous liquid waste.

Disposal Procedure:
» Dispose of all waste through your institution's hazardous waste management program.
o Clearly label all waste containers with the chemical name and associated hazards.

o Follow all local, regional, and national regulations for hazardous waste disposal.[5]

Workflow and Safety Diagram

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Bromo-5-methoxyphenylboronic acid.

Caption: Logical workflow for safe handling and disposal.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W010222.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12261&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-bromo-5-methoxyphenylboronic-acid.htm
https://aksci.com/sds/J97197_SDS.pdf
https://www.benchchem.com/product/b1293152?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Naphthylboronic_acid_D7.pdf
https://www.benchchem.com/product/b1293152?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC309480250&productDescription=4-METHOXYPHENYLBORONIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://aksci.com/sds/9162EL_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC309480250&productDescription=4-METHOXYPHENYLBORONIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1293152?utm_src=pdf-body
https://www.benchchem.com/product/b1293152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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